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Introduction

The Fricke dosimeter is a cornerstone of chemical dosimetry, offering a reliable and water-
equivalent method for measuring absorbed dose from ionizing radiation.[1][2][3] Its operation is
based on the radiation-induced oxidation of ferrous ions (Fe2*) to ferric ions (Fe3*) in an acidic
aqueous solution.[1][4] The concentration of the resulting ferric ions is directly proportional to
the absorbed radiation dose and is typically quantified by UV-Vis spectrophotometry.[1][4] This
document provides a detailed protocol for the preparation and use of the Fricke dosimeter,
specifically utilizing ammonium iron(ll) sulfate hexahydrate as the source of ferrous ions.

Principle of Operation

Upon exposure to ionizing radiation, ferrous ions (Fe2*) in the Fricke solution are oxidized to
ferric ions (Fe®*).[5] The amount of Fe3* produced is proportional to the energy absorbed by
the dosimeter solution.[3] The concentration of these ferric ions is determined by measuring the
solution's absorbance at approximately 304 nm, which is the absorption maximum for the Fe3*
ion in a sulfuric acid medium.[1][6]

Quantitative Data Summary

The composition of the standard Fricke solution and key physical constants required for dose
calculation are summarized in the table below.
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Component /| Parameter

Value

Reference

Fricke Solution Composition

Ammonium Iron(ll) Sulfate
Hexahydrate
[(NH4)2Fe(S0a4)2:6H20]

0.392 g/L (1 mM)

[7]

Sodium Chloride (NaCl)

0.058 g/L (1 mM)

[6]

Sulfuric Acid (H2S0a4)

22 mL of 95-98% H2SOa per
liter of solution (0.4 M)

[7](8]

High-Purity Water (e.g., Milli-
Q)

To make 1 L of solution

[6]

Physical Constants

Molar Linear Absorption

Coefficient (g) of Fe3* at 304 2174 M~icm1t [7]
nm and 25°C
Density of Fricke Solution (p)

1.023 g/cm3 [7]

at 25°C

Radiation Chemical Yield

(G(Fe3+)) for °Co gamma rays

1.61 - 1.62 pmol/J

[1]

Radiation Chemical Yield
(G(Fe3t)) for 192r

1.56 - 1.59 pmol/J

[1]

Experimental Protocols

Extreme care must be taken to use high-purity reagents and water, as organic impurities can

significantly affect the accuracy of the dosimetry.[6][9]

Preparation of the Fricke Solution (1 Liter)

o Prepare the Sulfuric Acid Solution: In a clean 1 L volumetric flask, carefully add

approximately 250 mL of high-purity water. Slowly and with constant stirring, add 22 mL of
concentrated sulfuric acid (95-99%).[7]
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Dissolve Salts: To the diluted sulfuric acid solution, add 0.392 g of ammonium iron(ll) sulfate
hexahydrate and 0.06 g of sodium chloride.[7] Swirl the flask gently until the salts are
completely dissolved.

Final Dilution: Once the salts are dissolved, dilute the solution to the final volume of 1 L with
high-purity water.[7]

Oxygen Saturation: Ensure the solution is saturated with air by vigorous shaking in a flask
that is about half full.[6]

Storage: Store the prepared Fricke solution in a clean, sealed glass flask away from light for
at least 24 hours before use.[7]

Irradiation Procedure

Vial Preparation: Use clean irradiation vials made of a material with low radiation interaction,
such as quartz or specific plastics.[1]

Sample Filling: Fill the vials with the prepared Fricke solution.

Phantom Placement: Place the vials within a suitable phantom (e.g., water or PMMA) at the
desired position for irradiation.[1]

Irradiation: Expose the dosimeters to the radiation source for a predetermined time or dose.

Control Sample: A non-irradiated control sample from the same batch of Fricke solution must
be handled and stored under the same conditions as the irradiated samples.[1][6]

Spectrophotometric Analysis

Spectrophotometer Setup: Use a calibrated UV-Vis spectrophotometer. Allow the instrument
to warm up to ensure stable readings.[3] Set the measurement wavelength to 304 nm.[1][7]

Temperature Control: The temperature of the solution during measurement should be
controlled and recorded, as the molar extinction coefficient is temperature-dependent.[4]

Blank Measurement: Use a quartz cuvette to measure the absorbance. First, rinse the
cuvette with the non-irradiated control solution, then fill it and place it in the
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spectrophotometer to zero the absorbance.[3]

o Sample Measurement: Rinse the same cuvette with the irradiated Fricke solution, then fill it
and measure the absorbance.[3]

o Data Recording: Record the change in optical density (AOD) between the irradiated and
non-irradiated solutions.

Absorbed Dose Calculation

The absorbed dose (D) in Grays (Gy) is calculated using the following formula:
D =A0OD/ (p* G(Fe3*) * e * L)[1]

Where:

AOD is the change in optical density at 304 nm.[7]

p is the density of the Fricke solution in g/cm3.[7]

G(Fe®*) is the radiation chemical yield of ferric ions in mol/J.[1][7]

€ is the molar linear absorption coefficient of ferric ions in M~cm~1.[7]

L is the optical path length of the cuvette in cm.[7]

Visualizations
Experimental Workflow for Fricke Dosimetry
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Caption: Experimental workflow for Fricke dosimetry.

Logical Relationship in Dose Calculation
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Caption: Logical relationship for absorbed dose calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Dose response assessment of conventional Fricke: a relationship between UV-Visible and
nuclear magnetic resonance techniques | Brazilian Journal of Radiation Sciences
[bjrs.org.br]

e 3. benchchem.com [benchchem.com]

» 4. Dose response assessment of conventional Fricke: a relationship between UV-Visible and
nuclear magnetic resonance techniques | Brazilian Journal of Radiation Sciences
[bjrs.org.br]

¢ 5. publications-cnrc.canada.ca [publications-cnrc.canada.ca]
¢ 6. benchchem.com [benchchem.com]

e 7. A Feasibility Study of Fricke Dosimetry as an Absorbed Dose to Water Standard for 192Ir
HDR Sources - PMC [pmc.ncbi.nim.nih.gov]

» 8. Use of the chemical Fricke dosimeter and its modifications for dosimetry of gamma
neutron radiation of a pulsed reactor [nucet.pensoft.net]

« 9. PRACTICAL ASPECTS OF FERROUS SULPHATE DOSIMETRY (Journal Article) |
OSTI.GOV [osti.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Fricke Dosimetry
Using Ammonium Iron(ll) Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8716397#protocol-for-fricke-dosimetry-using-
ammonium-iron-ii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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